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Compound of Interest

Compound Name: GDC-0575 dihydrochloride

Cat. No.: B10831045 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction GDC-0575 dihydrochloride, also known as ARRY-575 or RG7741, is a potent

and highly selective, orally bioavailable inhibitor of Checkpoint Kinase 1 (CHK1) with an IC50 of

1.2 nM.[1][2][3][4] CHK1 is a critical serine/threonine kinase involved in the DNA damage

response (DDR) pathway, primarily responsible for S and G2/M cell cycle checkpoint control.

By inhibiting CHK1, GDC-0575 can abrogate DNA damage-induced cell cycle arrest, leading to

increased DNA double-strand breaks and apoptosis, particularly in cancer cells.[4] This makes

it a valuable tool in cancer research, often used in combination with DNA-damaging agents.[2]

[4]

This document provides detailed protocols for the preparation, handling, and storage of GDC-
0575 dihydrochloride stock solutions for reliable and reproducible results in both in vitro and

in vivo research settings.

Compound Information
A summary of the key chemical and physical properties of GDC-0575 dihydrochloride is

provided below.
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Property Value

Compound Name GDC-0575 dihydrochloride[1]

Synonyms
ARRY-575 dihydrochloride, RG7741

dihydrochloride[3]

Molecular Formula C₁₆H₂₂BrCl₂N₅O[1][3]

Molecular Weight 451.19 g/mol [1][3]

CAS Number 1657014-42-0[1][3]

Appearance Light yellow to yellow solid[1]

Purity ≥99%

Mechanism of Action Selective CHK1 Inhibitor (IC₅₀ = 1.2 nM)[1][4]

Solubility Profile
GDC-0575 dihydrochloride exhibits solubility in various common laboratory solvents. It is

crucial to use high-purity, anhydrous solvents, as the presence of moisture can significantly

impact solubility, especially in DMSO.[1][5] Sonication is recommended to aid dissolution.[1][2]
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 65 - 100 mg/mL[1][4]
144.06 - 264.36

mM[1][4]

Use of newly opened,

anhydrous DMSO is

critical. Ultrasonic

assistance

recommended.[1][4]

Water 25 mg/mL[1] 55.41 mM[1]

Ultrasonic assistance

recommended.[1]

Some sources report

insolubility, which may

refer to the free base.

[4]

Ethanol 3 mg/mL[6] 7.93 mM[6]

DMF 30 mg/mL[6] 79.31 mM[6]

DMSO:PBS (pH 7.2)

(1:5)
0.16 mg/mL[6] 0.42 mM[6]

For preparing final

working solutions.

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution, typically 10-50

mM, in DMSO for in vitro applications.

Materials:

GDC-0575 dihydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes
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Analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Procedure:

Preparation: Bring the GDC-0575 dihydrochloride vial to room temperature before opening

to minimize moisture condensation.

Weighing: Accurately weigh the desired amount of powder using an analytical balance in a

chemical fume hood.

Reconstitution:

Add the calculated volume of anhydrous DMSO to the vial containing the compound.

Refer to the Stock Solution Calculation Table below for quick reference.

For example, to prepare 1 mL of a 10 mM stock solution, add 221.6 µL of DMSO to 1 mg

of GDC-0575 dihydrochloride (MW = 451.19).

Calculation: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If particles remain,

sonicate the solution in an ultrasonic water bath for 5-10 minutes until the solution is clear.[1]

Aliquoting & Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution into

single-use aliquots in sterile tubes.[5] Store aliquots as recommended in the Storage and

Stability section.

Protocol 2: Preparation of Aqueous Stock Solution
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This protocol is for applications requiring an aqueous stock solution. Aqueous solutions may

have lower stability and should ideally be prepared fresh.

Materials:

GDC-0575 dihydrochloride powder

Sterile, purified water (e.g., Milli-Q or WFI)

Sterile, polypropylene tubes

Analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

PPE

Procedure:

Preparation & Weighing: Follow steps 1 and 2 from Protocol 1.

Reconstitution: Add the calculated volume of sterile, purified water to the compound.

Dissolution: Tightly cap the tube and vortex thoroughly. Use an ultrasonic bath to facilitate

complete dissolution, which is essential for achieving the maximum aqueous solubility of ~25

mg/mL.[1]

Sterilization (Optional): If required for cell culture, filter-sterilize the final solution through a

0.22 µm syringe filter compatible with aqueous solutions.

Storage: Store any remaining solution as recommended. It is advisable to use aqueous

solutions promptly after preparation.
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Stock Solution Calculation Table
The table below provides the required solvent volume to achieve a desired molar concentration

from a specific mass of GDC-0575 dihydrochloride (MW = 451.19).

Mass of
Compound

Volume for 1
mM

Volume for 5
mM

Volume for 10

mM

Volume for 50

mM

1 mg 2.216 mL 0.443 mL 0.222 mL 0.044 mL

5 mg 11.08 mL 2.216 mL 1.108 mL 0.222 mL

10 mg 22.16 mL 4.433 mL 2.216 mL 0.443 mL

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the compound.

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C[2][5] ≥ 3 years[2][5]

Store sealed and

protected from

moisture.[1]

Solution in DMSO -80°C[1][4][5]
6 months to 2 years[1]

[4]

Recommended for

long-term storage.

Avoid freeze-thaw

cycles.[5]

Solution in DMSO -20°C[1][4] 1 month to 1 year[1][4]
Suitable for short-term

storage.

Visualized Workflows and Pathways
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Caption: Workflow for GDC-0575 Dihydrochloride Stock Solution Preparation.
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Caption: Inhibition of the CHK1 Signaling Pathway by GDC-0575.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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